Cas no 477187-08-9 ((2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile
• CAS No: 477187-08-9
• MF: C₂₂H₂₁N₃S
• MW: 359.487243413925
• CID: 6528099
• Update Time: 2025-06-29

(2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(3,4-dimethylphenyl)-α-[[(3,4-dimethylphenyl)amino]methylene]-

• Inchi： 1S/C22H21N3S/c1-14-5-7-18(9-16(14)3)21-13-26-22(25-21)19(11-23)12-24-20-8-6-15(2)17(4)10-20/h5-10,12-13,24H,1-4H3
• InChI Key： GWVMXNRDPHNSNR-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C(C)=C2)N=C1C(=CNC1=CC=C(C)C(C)=C1)C#N

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 531.4±60.0 °C(Predicted)
• pka: -1.15±0.70(Predicted)

Additional information on (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile

Compound (2E)-2-[4-(3,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3-[3,4-dimethylphenyl]aminoprop-2-enenitrile (CAS No. 477187-08-9)

The compound (2E)-[4-(3,4-Dimethylphenyl)-1,3-thiazol-2-yl]-[3-(3,4-Dimethylphenyl)amino]propenonitrile with CAS No. 477187-08-9 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system and multiple substituted phenyl groups, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery programs. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which could lead to the development of novel therapeutic agents. For instance, researchers have explored its ability to modulate kinase activity, a critical pathway in cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as cross-coupling reactions and stereo-selective synthesis. The use of these methods ensures the high purity and structural integrity of the final product, which is essential for its application in research and development.

In terms of physical properties, this compound exhibits moderate solubility in organic solvents and demonstrates stability under standard laboratory conditions. Its spectral data, including NMR and IR, have been thoroughly characterized to confirm its identity and purity.

One of the most exciting developments involving this compound is its role in the creation of nanomaterials with enhanced electronic properties. By incorporating this molecule into polymer frameworks, scientists have achieved materials with improved conductivity and mechanical strength, opening new possibilities in electronics and energy storage technologies.

Moreover, recent computational studies have provided insights into the molecular dynamics of this compound, revealing its potential as a building block for self-assembling structures. These findings underscore its versatility and suggest that further research could unlock even more applications across diverse industries.

In conclusion, the compound (2E)-[4-(3,4-Dimethylphenyl)-1,3-thiazol-2-yl]-[3-(3,4-Dimethylphenyl)amino]propenonitrile (CAS No. 477187-08-9) represents a significant advancement in modern organic chemistry. Its unique structure and promising properties make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.